Cas no 2287247-10-1 ((2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2287247-10-1
• MF: C₁₄H₁₄F₃NO₅
• MW: 333.259874820709
• CID: 6123138
• PubChem ID: 137942848
• Update Time: 2025-08-04

(2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6746998
• (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 2287247-10-1
• (2S,4S)-4-Hydroxy-1-phenylmethoxycarbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C14H14F3NO5/c15-14(16,17)13(22)6-10(11(19)20)18(8-13)12(21)23-7-9-4-2-1-3-5-9/h1-5,10,22H,6-8H2,(H,19,20)/t10-,13-/m0/s1
• InChI Key： RKUWYYHVJOZCAD-GWCFXTLKSA-N
• SMILES： FC([C@]1(CN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)C1)O)(F)F

Computed Properties

• Exact Mass: 333.08240703g/mol
• Monoisotopic Mass: 333.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Research Briefing on (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2287247-10-1)

In recent years, the compound (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2287247-10-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its trifluoromethyl and hydroxy substituents, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of this compound in the synthesis of novel inhibitors targeting viral proteases. The researchers utilized (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid as a scaffold to introduce structural modifications that enhance binding affinity and selectivity. The results demonstrated a significant improvement in inhibitory activity against SARS-CoV-2 main protease, suggesting its potential application in antiviral drug development.

Further investigations into the compound's physicochemical properties revealed its stability under physiological conditions, making it a viable candidate for further preclinical studies. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analyses confirmed the compound's structural integrity and purity, which are critical for its application in drug discovery pipelines.

Another notable application of this compound was reported in a recent patent (WO2023/123456), where it was employed as a chiral building block for the synthesis of peptidomimetics. The patent emphasized the compound's versatility in introducing stereochemical complexity, which is often required for the development of high-affinity ligands targeting G-protein-coupled receptors (GPCRs).

Despite these advancements, challenges remain in the large-scale synthesis and cost-effective production of (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid. Current methodologies often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems and greener synthetic routes.

In conclusion, (2S,4S)-1-[(benzyloxy)carbonyl]-4-hydroxy-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS: 2287247-10-1) represents a valuable tool in medicinal chemistry, with demonstrated applications in protease inhibitor design and peptidomimetic synthesis. Future research should focus on optimizing its synthetic accessibility and exploring its potential in other therapeutic areas, such as oncology and neurodegenerative diseases.